Cas no 1493603-82-9 (3-(1-ethyl-1H-indazol-3-yl)propanal)

• Product Name: 3-(1-ethyl-1H-indazol-3-yl)propanal
• CAS No: 1493603-82-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5578047
• PubChem ID: 65830730
• Update Time: 2025-07-18

3-(1-ethyl-1H-indazol-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-indazol-3-yl)propanal
• 1H-Indazole-3-propanal, 1-ethyl-

• Inchi： 1S/C12H14N2O/c1-2-14-12-8-4-3-6-10(12)11(13-14)7-5-9-15/h3-4,6,8-9H,2,5,7H2,1H3
• InChI Key： LGUHVEKJLYRYJX-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(CCC=O)=N1

Additional information on 3-(1-ethyl-1H-indazol-3-yl)propanal

Professional Introduction to 3-(1-ethyl-1H-indazol-3-yl)propanal (CAS No. 1493603-82-9)

3-(1-ethyl-1H-indazol-3-yl)propanal is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. This compound, identified by the CAS number 1493603-82-9, has garnered attention due to its structural uniqueness and potential therapeutic benefits. The molecular structure of 3-(1-ethyl-1H-indazol-3-yl)propanal incorporates an indazole moiety linked to a propanal side chain, which makes it a valuable intermediate in synthesizing various pharmacologically active molecules.

The indazole ring, a prominent feature of this compound, is well-documented for its role in medicinal chemistry. It is often found in bioactive natural products and synthetic drugs, exhibiting a wide range of biological activities. The ethyl substituent on the indazole ring enhances the compound's lipophilicity, making it more soluble in lipids and thus facilitating its absorption and distribution within biological systems. This characteristic is particularly advantageous in formulating oral and topical medications.

The aldehyde group (-CHO) at the end of the propanal side chain provides a reactive site for further chemical modifications. This functionality allows for the introduction of various pharmacophores or bioactive units through condensation reactions, such as Schiff base formation, which is commonly employed in drug design to enhance binding affinity and specificity. The presence of both the indazole and aldehyde functionalities makes 3-(1-ethyl-1H-indazol-3-yl)propanal a versatile building block for synthesizing complex molecules with tailored biological properties.

Recent advancements in pharmaceutical research have highlighted the potential of 3-(1-ethyl-1H-indazol-3-yl)propanal in developing novel therapeutic agents. Studies have demonstrated its efficacy in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative disorders. The indazole moiety has been particularly studied for its anti-inflammatory properties, with several derivatives showing significant activity in preclinical models. Additionally, the compound's ability to interact with specific enzymes and receptors has been explored for its potential role in treating neurological conditions such as Alzheimer's and Parkinson's diseases.

In the realm of drug discovery, the synthesis of analogs of 3-(1-ethyl-1H-indazol-3-yl)propanal has been a focal point for medicinal chemists. By modifying the substituents on the indazole ring or introducing different functional groups into the propanal chain, researchers aim to optimize pharmacokinetic profiles and enhance therapeutic efficacy. High-throughput screening (HTS) techniques have been employed to identify novel derivatives with improved biological activity. These efforts have led to the discovery of several promising candidates that are currently undergoing further investigation.

The chemical synthesis of 3-(1-ethyl-1H-indazol-3-yl)propanal involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between ethylindazole derivatives and appropriate aldehydes or ketones, followed by purification steps such as recrystallization or column chromatography. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and industrial applications.

The pharmacological evaluation of 3-(1-ethyl-1H-indazol-3-yl)propanal has revealed several interesting properties that make it a candidate for further development. In vitro studies have shown that it can inhibit certain enzymes associated with metabolic disorders, suggesting potential applications in managing conditions like diabetes and obesity. Furthermore, its interaction with neurotransmitter receptors has been investigated for possible use in treating mood disorders such as depression and anxiety.

The safety profile of this compound is another critical aspect that has been thoroughly examined. Preclinical toxicology studies have assessed its acute and chronic toxicity, providing valuable data on its safety margins. These studies have indicated that 3-(1-ethyl-1H-indazol-3-ylopane-propanal) is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Understanding these toxicological parameters is essential for designing safe clinical trials and ensuring patient safety during drug development.

The future prospects of 3-(1ethyl-Hindazol)-ylopane-propanal are promising, with ongoing research exploring new synthetic strategies and pharmacological applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical reality. As our understanding of biological mechanisms continues to evolve, new opportunities for utilizing this compound will emerge, reinforcing its importance in modern medicine.